4,5-dihydroxy-2-(trifluoromethyl)benzoic acid
Overview
Description
4,5-dihydroxy-2-(trifluoromethyl)benzoic acid, also known as 4,5-DHTB, is an organic compound that is used in various scientific research applications. It is a derivative of benzoic acid and has a unique trifluoromethyl group. 4,5-DHTB has a wide range of applications in the field of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
4,5-dihydroxy-2-(trifluoromethyl)benzoic acid has a wide range of applications in scientific research. It is commonly used as a starting material for the synthesis of other organic compounds. It is also used as a catalyst in various organic reactions, such as the Heck reaction and the Suzuki-Miyaura cross-coupling reaction. Additionally, 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid has been used in the synthesis of drugs, such as the anti-cancer drug 5-Fluorouracil.
Mechanism of Action
4,5-dihydroxy-2-(trifluoromethyl)benzoic acid has been shown to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the synthesis of prostaglandins, which are involved in various physiological processes, such as inflammation, pain, and fever. By inhibiting the activity of COX-2, 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid can reduce the production of prostaglandins and, in turn, reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
4,5-dihydroxy-2-(trifluoromethyl)benzoic acid has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory effects, it has been shown to reduce the production of nitric oxide, which is involved in the regulation of blood pressure. 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid has also been shown to reduce the production of reactive oxygen species, which are involved in the development of various diseases, such as cancer and cardiovascular disease. Finally, 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid has been shown to possess anti-bacterial and anti-fungal properties, making it a potential therapeutic agent for the treatment of bacterial and fungal infections.
Advantages and Limitations for Lab Experiments
4,5-dihydroxy-2-(trifluoromethyl)benzoic acid has several advantages for laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive, making it a cost-effective choice for scientists. Additionally, it is relatively non-toxic and is not known to cause any significant side effects. However, there are some limitations to the use of 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid in laboratory experiments. It is not water soluble, which can limit its use in certain applications. Additionally, it is not a very stable compound and can decompose over time.
Future Directions
There are a number of potential future directions for 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid research. One potential direction is the development of new synthetic methods for the production of 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid. Additionally, further research into its mechanism of action and biochemical and physiological effects could lead to the development of new therapeutic agents for the treatment of various diseases. Finally, further research into its anti-bacterial and anti-fungal properties could lead to the development of new drugs for the treatment of infectious diseases.
Synthesis Methods
4,5-dihydroxy-2-(trifluoromethyl)benzoic acid can be synthesized in a two-step process. The first step involves the reaction of trifluoromethanesulfonic acid with 4-hydroxybenzoic acid. This reaction produces 4-trifluoromethyl-4-hydroxybenzoic acid, which is then reacted with sodium hydroxide to produce 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid. This synthesis method is relatively simple and cost-effective, making it a popular choice for laboratory experiments.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "3,4,5-trifluorotoluene", "sodium hydroxide", "sodium nitrite", "hydrochloric acid", "sodium bicarbonate", "potassium permanganate", "sodium hydroxide", "sulfuric acid", "sodium hydroxide", "carbon dioxide", "water", "ethanol" ], "Reaction": [ "1. Nitration of 3,4,5-trifluorotoluene with a mixture of nitric and sulfuric acid to yield 2-nitro-3,4,5-trifluorotoluene.", "2. Reduction of 2-nitro-3,4,5-trifluorotoluene with sodium hydroxide and ethanol to yield 2-amino-3,4,5-trifluorotoluene.", "3. Diazotization of 2-amino-3,4,5-trifluorotoluene with sodium nitrite and hydrochloric acid to yield 2-diazo-3,4,5-trifluorotoluene.", "4. Coupling of 2-diazo-3,4,5-trifluorotoluene with potassium permanganate and sodium hydroxide to yield 4,5-dihydroxy-2-(trifluoromethyl)benzene.", "5. Oxidation of 4,5-dihydroxy-2-(trifluoromethyl)benzene with sulfuric acid and sodium nitrite to yield 4,5-dihydroxy-2-(trifluoromethyl)benzoic acid.", "6. Neutralization of the reaction mixture with sodium bicarbonate and extraction with water to isolate the target compound." ] } | |
CAS RN |
1780020-42-9 |
Product Name |
4,5-dihydroxy-2-(trifluoromethyl)benzoic acid |
Molecular Formula |
C8H5F3O4 |
Molecular Weight |
222.1 |
Purity |
95 |
Origin of Product |
United States |
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